7-ethyl-8-methyl-6-oxo-N-(thiazol-2-yl)-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide

• IUPAC Name: 7-ethyl-8-methyl-6-oxo-N-(1,3-thiazol-2-yl)-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide
• InChI: InChI=1S/C14H16N4O2S2/c1-3-10-8(2)16-14-18(12(10)20)6-9(7-22-14)11(19)17-13-15-4-5-21-13/h4-5,9H,3,6-7H2,1-2H3,(H,15,17,19)
• InChI Key: MEBLMIFABOZYQE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C2N(C1=O)CC(CS2)C(=O)NC3=NC=CS3)C
• Molecular Formula: C14H16N4O2S2
• Molecular Weight: 336.4 g/mol
• CAS No.: 1421499-83-3

Description

7-ethyl-8-methyl-6-oxo-N-(thiazol-2-yl)-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide is a useful research compound. Its molecular formula is C14H16N4O2S2 and its molecular weight is 336.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• Research has explored the synthesis of compounds related to 7-ethyl-8-methyl-6-oxo-N-(thiazol-2-yl)-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide. Studies have delved into various reactions of similar compounds, exploring the sites of methylation and acylation, and the synthesis of related thiazines and pyrimidines (Kappe & Roschger, 1989).
• The formation of similar compounds through microwave-assisted synthesis has also been reported, offering potential for more efficient production processes (Youssef, Azab, & Youssef, 2012).

Antimicrobial Activity

• Some derivatives of this compound have been synthesized and shown to exhibit antimicrobial properties. This indicates potential applications in the development of new antimicrobial agents (Gein et al., 2015).

Biological Activity and Crystal Structure

• The biological activity of structurally similar compounds has been investigated, with some showing moderate insecticidal activity. The crystal structure of these compounds has been analyzed to understand their conformation and potential interactions (Li, Tian, & Wang, 2013).